Cas no 639-36-1 (Akuammidine)
Akuammidine can be extracted from the seeds of picralima nitida, which has a significant effect on μ-\σ- And κ- The Ki values of opioid receptors were 0.6 μ M\2.4 μ M and 8.6 μ M. Akuammidine has anti-inflammatory and antiasthmatic effects
Akuammidine structure
Akuammidine Properties
Names and Identifiers
-
- Akuammidine
- Rhazine
- 17-Hydroxysarpagane-16-carboxylic acid methyl ester
- Sarpagan-16-carboxylicacid, 17-hydroxy-, methyl ester
- Rhazin
- [ "" ]
- CS-0128944
- AKOS040761328
- UNII-R0Q989C5D1
- R0Q989C5D1
- methyl (1S,12S,13S,14S,15E)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate
- Sarpagan-16-carboxylic acid, 17-hydroxy-, methyl ester
- 639-36-1
- HY-N7437
- (+)-Akuammidine
- DTXSID201318274
- (2R,3R,4S,5R)-2-((E)-2-methyl-4-(7H-purin-6-ylamino)but-2-enoxy)tetrahydropyran-3,4,5-triol
- DA-60867
- methyl (1S,12S,13S,14S,15E)-15-ethylidene-13-(hydroxymethyl)-3,17-diazapentacyclo(12.3.1.02,10.04,9.012,17)octadeca-2(10),4,6,8-tetraene-13-carboxylate
- (2R,3R,4S,5R)-2-[(E)-2-methyl-4-(7H-purin-6-ylamino)but-2-enoxy]tetrahydropyran-3,4,5-triol
- +Expand
-
- RCEFXZXHYFOPIE-GJZACXSBSA-N
- InChI=1S/C21H24N2O3/c1-3-12-10-23-17-9-15(12)21(11-24,20(25)26-2)18(23)8-14-13-6-4-5-7-16(13)22-19(14)17/h3-7,15,17-18,22,24H,8-11H2,1-2H3/b12-3-/t15-,17-,18-,21-/m0/s1
- CC=C1CN2C3CC1C(C2CC4=C3NC5=CC=CC=C45)(CO)C(=O)OC
Computed Properties
- 352.17900
- 2
- 4
- 3
- 352.179
- 26
- 635
- 0
- 3
- 1
- 1
- 0
- 1
- 1.5
- 65.6A^2
Experimental Properties
- 2.50510
- 65.56000
- 1.683
- 513°Cat760mmHg
- 243-246 ºC
- 264°C
- Very slightly soluble (0.49 g/l) (25 º C),
- Powder
- 1.34±0.1 g/cm3 (20 ºC 760 Torr),
Akuammidine Price
Akuammidine Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:639-36-1)
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Akuammidine Related Literature
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Fidele Ntie-Kang,Lydia L. Lifongo,Conrad V. Simoben,Smith B. Babiaka,Wolfgang Sippl,Luc Meva'a Mbaze RSC Adv. 2014 4 28728
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J. E. Saxton Nat. Prod. Rep. 1989 6 433
-
Minoru Ishikura,Koji Yamada,Takumi Abe Nat. Prod. Rep. 2010 27 1630
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Minoru Ishikura,Takumi Abe,Tominari Choshi,Satoshi Hibino Nat. Prod. Rep. 2015 32 1389
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J. Edwin Saxton Nat. Prod. Rep. 1997 14 559
-
6. 415. The alkaloids of Picralima Klaineana, pierre. Part IIThomas A. Henry J. Chem. Soc. 1932 2759
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Zhengren Xu,Qian Wang,Jieping Zhu Chem. Soc. Rev. 2018 47 7882
-
J. E. Saxton Nat. Prod. Rep. 1984 1 21
-
Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2013 30 485
-
Nguyen Quang Hop,Ninh The Son RSC Adv. 2022 12 19171
639-36-1 (Akuammidine) Related Products
- 113973-31-2(Sarpagan-16-carboxylicacid, 17-hydroxy-, methyl ester, (19Z)-)
- 1245-00-7(Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2S,3R,12bS)-)
- 6519-27-3(Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethylidene-1,2,3,4,6,7,12,12b-octahydro-a-(hydroxymethyl)-, methyl ester, (aR,2R,3E,12bS)-)
- 975-77-9(6,10-Methanoindolo[3,2-b]quinolizine-11-carboxylicacid, 9-ethylidene-5,6,8,9,10,11,11a,12-octahydro-, methyl ester,(6S,7R,9E,10R,11S,11aS)-)
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